Cas no 933230-63-8 (N-(4-chlorophenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide)

• Product Name: N-(4-chlorophenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide
• CAS No: 933230-63-8
• MF: C₁₆H₁₆ClN₃O₂S
• MW: 349.835141181946
• CID: 6208824
• Update Time: 2025-06-27

N-(4-chlorophenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide
• Acetamide, N-(4-chlorophenyl)-2-[(1,2,5,6,7,8-hexahydro-2-oxo-4-quinazolinyl)thio]-

• Inchi： 1S/C16H16ClN3O2S/c17-10-5-7-11(8-6-10)18-14(21)9-23-15-12-3-1-2-4-13(12)19-16(22)20-15/h5-8H,1-4,9H2,(H,18,21)(H,19,20,22)
• InChI Key： LBCKFYDJAVQJGI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1C2=C(NC(=O)N=1)CCCC2

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 11.21±0.40(Predicted)

Additional information on N-(4-chlorophenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide

N-(4-chlorophenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide (CAS No: 933230-63-8)

N-(4-chlorophenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide, a compound with the CAS registry number 933230-63-8, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development and materials science.

The molecular structure of this compound is characterized by a quinazoline ring system fused with a six-membered ring containing an oxo group and a sulfanylacetamide substituent attached to the 4-position of the quinazoline moiety. The presence of a chlorine atom at the para position of the phenyl group further enhances its chemical reactivity and selectivity in various reactions.

Recent studies have highlighted the importance of quinazoline derivatives in medicinal chemistry due to their ability to interact with various biological targets such as kinases and proteases. The unique combination of functional groups in this compound makes it a promising candidate for exploring novel therapeutic agents against diseases such as cancer and neurodegenerative disorders.

From a synthetic perspective, the preparation of N-(4-chlorophenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have employed various strategies including coupling reactions and cyclization processes to synthesize this compound efficiently.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under thermal and oxidative conditions has been evaluated extensively in recent studies.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound to understand its interaction with biological targets at the atomic level. These studies have provided valuable insights into its potential as an inhibitor of specific enzymes involved in disease progression.

The application of N-(4-chlorophenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide extends beyond medicinal chemistry into materials science where it has been explored as a precursor for advanced materials such as coordination polymers and metalloorganic frameworks.

In conclusion,N-(4-chlorophenyl)-2-(2-oxo-1,2,5,6,,7,,8-hexahydroquinazolin-, , , , , , , , , , , -